Cas no 2645-40-1 (Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl-)

Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl- structure
2645-40-1 structure
Product Name:Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl-
CAS No:2645-40-1
MF:C22H21N3O2
MW:359.421045064926
CID:259541
PubChem ID:256863
Update Time:2025-04-19

Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl-
    • (Phenylcarbamimidamido)acetic acid
    • 1-Phenyl-3,5-di-p-tolyl-biuret
    • 2-phenylcarbamimidamidoacetic acid
    • ACMC-20m2lm
    • AG-A-06897
    • CTK3G7668
    • Glycine, N-[imino(phenylamino)methyl]-
    • N-(Phenyl-guanyl)-glycin
    • N-Carboxymethyl-N'-phenyl-guanidin
    • N-phenylcarbamimidoyl-glycine
    • N'-Phenyl-guanidinoessigsaeure
    • OR13805
    • p-Toluidin-N.N-dicarbonsaeure-anilid-p-toluidid
    • NSC-84334
    • NSC84334
    • N-(4-Methylphenyl)-N-[(4-methylphenyl)carbamoyl]-N'-phenylcarbamimidic acid
    • 2645-40-1
    • DTXSID50949334
    • Inchi: 1S/C22H21N3O2/c1-16-8-12-19(13-9-16)24-22(27)25(20-14-10-17(2)11-15-20)21(26)23-18-6-4-3-5-7-18/h3-15H,1-2H3,(H,23,26)(H,24,27)
    • InChI Key: XUGGMQNGNYUQML-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(C)=CC=1)N(C(NC1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 358.17956
  • Monoisotopic Mass: 359.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.274
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.697
  • PSA: 72.2
  • LogP: 5.72000
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